Cas no 2172166-33-3 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxybutanoic acid)
4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxybutanoic acid
- 2172166-33-3
- EN300-1522596
- 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxybutanoic acid
-
- Inchi: 1S/C26H23FN2O6/c27-23-11-15(9-10-21(23)25(33)28-13-16(30)12-24(31)32)29-26(34)35-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-11,16,22,30H,12-14H2,(H,28,33)(H,29,34)(H,31,32)
- InChI Key: SNNAGYFTGCDHTP-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C(NCC(CC(=O)O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 478.15401462g/mol
- Monoisotopic Mass: 478.15401462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 744
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 125Ų
4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1522596-0.05g |
4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxybutanoic acid |
2172166-33-3 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1522596-0.1g |
4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxybutanoic acid |
2172166-33-3 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1522596-0.25g |
4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxybutanoic acid |
2172166-33-3 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1522596-0.5g |
4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxybutanoic acid |
2172166-33-3 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1522596-1.0g |
4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxybutanoic acid |
2172166-33-3 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1522596-2.5g |
4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxybutanoic acid |
2172166-33-3 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1522596-5.0g |
4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxybutanoic acid |
2172166-33-3 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1522596-10.0g |
4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxybutanoic acid |
2172166-33-3 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1522596-50mg |
4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxybutanoic acid |
2172166-33-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1522596-100mg |
4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxybutanoic acid |
2172166-33-3 | 100mg |
$2963.0 | 2023-09-26 |
4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxybutanoic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxybutanoic acid
Professional Introduction to 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxybutanoic Acid (CAS No. 2172166-33-3)
4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxybutanoic acid, identified by its CAS number 2172166-33-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, characterized by its multi-functional groups, contributes to its unique chemical and pharmacological properties.
The molecular structure of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxybutanoic acid includes several key functional groups that are critical for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, suggests potential applications in the development of peptide mimetics or protease inhibitors. Additionally, the amino group and the formamido moiety contribute to the compound's ability to interact with biological targets, such as enzymes and receptors.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and its biological targets. Studies have shown that the fluorine atom in the 2-fluorophenyl ring enhances the binding affinity of the molecule by increasing its lipophilicity and electronic properties. This modification is particularly important in drug design, as it can significantly improve the pharmacokinetic properties of a candidate drug.
The hydroxybutanoic acid moiety at the C3 position introduces a polar group that can enhance solubility and bioavailability. This feature is crucial for developing drugs that need to be administered orally or intravenously, as poor solubility can limit their therapeutic efficacy. Furthermore, the presence of multiple chiral centers in this molecule allows for the synthesis of enantiomerically pure compounds, which can exhibit enhanced selectivity and reduced side effects.
In the realm of drug discovery, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxybutanoic acid has been investigated for its potential applications in treating various diseases. Preliminary studies have suggested that this compound may have anti-inflammatory, anti-cancer, and neuroprotective properties. The anti-inflammatory potential is attributed to its ability to modulate cytokine production and inhibit inflammatory pathways. Similarly, its anti-cancer activity is believed to stem from its interaction with key signaling pathways involved in cell proliferation and apoptosis.
The neuroprotective effects of this compound are particularly intriguing. Research has indicated that it may protect against neurodegenerative diseases by inhibiting oxidative stress and reducing neuroinflammation. These findings are supported by studies showing that analogs of this compound can cross the blood-brain barrier, making them viable candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxybutanoic acid presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in facilitating the construction of this molecule.
Ongoing research is focused on optimizing the synthetic route to improve yield and purity while reducing costs. Additionally, efforts are being made to explore new derivatives of this compound that may exhibit enhanced biological activity or improved pharmacokinetic properties. The use of high-throughput screening (HTS) techniques has been particularly valuable in identifying novel analogs with promising therapeutic potential.
The role of computational tools in drug design cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the binding mode of this compound with its biological targets. These studies have helped researchers understand how different functional groups contribute to its overall activity and have guided the design of more effective derivatives.
In conclusion, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxybutanoic acid (CAS No. 2172166-33-3) is a versatile organic compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable tool for developing new drugs targeting various diseases. With continued advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in future medical breakthroughs.
2172166-33-3 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)